Cas no 858744-13-5 (3-(7-METHOXY-4-METHYL-2-OXO-2H-CHROMEN-3-YL)PROPANOIC ACID)

• Product Name: 3-(7-METHOXY-4-METHYL-2-OXO-2H-CHROMEN-3-YL)PROPANOIC ACID
• CAS No: 858744-13-5
• MF: C₁₄H₁₄O₅
• MW: 262.257964611053
• MDL: MFCD03848123
• CID: 844373
• PubChem ID: 907295
• Update Time: 2025-04-19

3-(7-METHOXY-4-METHYL-2-OXO-2H-CHROMEN-3-YL)PROPANOIC ACID Chemical and Physical Properties

Names and Identifiers

• 3-(7-METHOXY-4-METHYL-2-OXO-2H-CHROMEN-3-YL)PROPANOIC ACID
• 3-(7-methoxy-4-methyl-2-oxochromen-3-yl)propanoic acid
• AB01328432-02
• MFCD03848123
• Z168829178
• AKOS001215072
• J-510780
• NCGC00335359-01
• 3-(7-methoxy-4-methyl-2-oxo-2H-chromen-3-yl)propanoicacid
• EN300-24051
• CS-0241899
• 858744-13-5
• STL511401
• G31814

• MDL： MFCD03848123
• Inchi： 1S/C14H14O5/c1-8-10-4-3-9(18-2)7-12(10)19-14(17)11(8)5-6-13(15)16/h3-4,7H,5-6H2,1-2H3,(H,15,16)
• InChI Key： RIWPTYLEWDIAJI-UHFFFAOYSA-N
• SMILES： O1C(C(CCC(=O)O)=C(C)C2C=CC(=CC1=2)OC)=O

Computed Properties

• Exact Mass: 262.08412354g/mol
• Monoisotopic Mass: 262.08412354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 412
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives